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Compound of Interest

Compound Name:

4-

Carboxybutyl(triphenyl)phosphoni

um;bromide

Cat. No.: B142228 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations. This

guide provides detailed procedures for the proper disposal of 4-

Carboxybutyl(triphenyl)phosphonium bromide (CAS No. 17814-85-6), a compound that

requires careful handling due to its potential hazards. Adherence to these protocols is essential

for personnel safety and environmental protection.

Compound Identification and Hazards
4-Carboxybutyl(triphenyl)phosphonium bromide is a phosphonium salt commonly used in

organic synthesis. While its toxicological properties have not been fully investigated, it is known

to cause skin, eye, and respiratory irritation[1][2]. As a brominated organic compound, it is

classified as hazardous waste and requires specialized disposal procedures[3][4].

Quantitative Data Summary
The following table summarizes key information regarding the disposal and handling of 4-

Carboxybutyl(triphenyl)phosphonium bromide:
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Parameter Value/Information Source

Chemical Name

(4-

Carboxybutyl)triphenylphospho

nium bromide

[2][5]

CAS Number 17814-85-6 [2][6]

Molecular Formula C23H24BrO2P [6]

Primary Hazards

Causes skin irritation (H315),

Causes serious eye irritation

(H319), May cause respiratory

irritation (H335), Toxic if

swallowed (H301)

[1][2][7]

Personal Protective Equipment

(PPE)

Safety goggles, lab coat, nitrile

gloves, dust mask (N95)
[6][8]

Primary Disposal Method

Contact a licensed

professional waste disposal

service.

[1]

Recommended Disposal

Technology

Burn in a chemical incinerator

equipped with an afterburner

and scrubber.

[1]

Incompatible Materials Strong oxidizing agents. [9]

Spill Cleanup

Sweep up, avoid creating dust,

and place in a suitable, closed

container for disposal.

[1][2][5]

Step-by-Step Disposal Protocol
The primary and most critical step in the disposal of 4-Carboxybutyl(triphenyl)phosphonium

bromide is to engage a licensed professional waste disposal company[1]. Do not attempt to

dispose of this chemical down the drain or as regular solid waste[1][3].

1. Waste Segregation and Collection:
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Solid Waste: Collect pure 4-Carboxybutyl(triphenyl)phosphonium bromide waste in a clearly

labeled, sealed, and chemically resistant container. Label the container as "Hazardous

Waste" and specify "Halogenated Organic Waste"[3].

Contaminated Materials: Any items such as gloves, filter paper, or silica gel that are

contaminated with the compound must be collected in a designated solid hazardous waste

container[3].

Aqueous Waste: Any solutions containing this compound should be treated as hazardous

aqueous waste and collected in a separate, appropriately labeled container[3].

2. Storage Pending Disposal:

Store waste containers in a cool, dry, and well-ventilated area away from incompatible

materials, particularly strong oxidizing agents[5][9].

Ensure containers are tightly closed to prevent the release of dust or vapors[5].

3. Professional Disposal:

Arrange for pickup by a licensed hazardous waste disposal service. Provide them with the

Safety Data Sheet (SDS) for 4-Carboxybutyl(triphenyl)phosphonium bromide.

The recommended method of destruction is high-temperature incineration in a facility

equipped with an afterburner and scrubber to handle the combustion byproducts, which may

include carbon oxides, phosphorus oxides, and hydrogen bromide[1][5].

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process for the proper handling and

disposal of 4-Carboxybutyl(triphenyl)phosphonium bromide waste.
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Disposal Workflow for 4-Carboxybutyl(triphenyl)phosphonium bromide
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Caption: Logical workflow for the safe disposal of 4-Carboxybutyl(triphenyl)phosphonium

bromide.

Note on Chemical Neutralization
While some brominated compounds can be neutralized with reducing agents like sodium

bisulfite or sodium thiosulfate, no specific, validated protocol for 4-

Carboxybutyl(triphenyl)phosphonium bromide is readily available[4]. Attempting to neutralize

this compound without a validated procedure can be dangerous. Therefore, the recommended

and safest course of action is to entrust its disposal to a professional and licensed waste

management company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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